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Compound of Interest

Compound Name: 2-Vinylbenzaldehyde

Cat. No.: B1595024 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Vinylbenzaldehyde

Abstract
This technical guide provides a comprehensive overview of the key physical properties of 2-
vinylbenzaldehyde (CAS No. 28272-96-0), with a specific focus on its boiling and melting

points. As a valuable bifunctional molecule featuring both aldehyde and vinyl groups, 2-
vinylbenzaldehyde serves as a critical intermediate in the synthesis of polymers,

pharmaceuticals, and other fine chemicals. Understanding its physical characteristics is

paramount for its effective handling, purification, and application in research and development.

This document details established literature values, explains the underlying physicochemical

principles, and provides field-proven, step-by-step protocols for the experimental determination

of these properties.

Compound Profile and Core Physical Data
2-Vinylbenzaldehyde, also known as 2-ethenylbenzaldehyde, is an aromatic organic

compound. Its structure, incorporating a reactive aldehyde and a polymerizable vinyl group on

the same benzene ring, makes it a subject of significant interest in synthetic chemistry.
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Property Value Source(s)

Chemical Formula C₉H₈O [1][2]

Molecular Weight 132.16 g/mol [1][2]

CAS Number 28272-96-0 [1][2]

IUPAC Name 2-ethenylbenzaldehyde [1]

Physical Form Liquid

Density 1.04 g/cm³ [1]

Boiling Point 232.5 °C at 760 mmHg [1]

Melting Point
Not available (Liquid at room

temp.)
[1]

Flash Point 111.4 °C [1]

Analysis of Thermal Properties
The thermal behavior of a compound is a direct reflection of its molecular structure and the

intermolecular forces at play. For 2-vinylbenzaldehyde, these properties dictate its state under

various conditions and are crucial for process design and safety.

Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[3][4] For 2-vinylbenzaldehyde, the literature value is reported as 232.5 °C at 760

mmHg[1]. This relatively high boiling point for a molecule of its size can be attributed to:

Molecular Weight: The molar mass of 132.16 g/mol contributes to significant van der Waals

forces.

Polarity: The presence of the polar carbonyl group (C=O) in the aldehyde moiety induces

dipole-dipole interactions between molecules, which require more energy to overcome

compared to non-polar compounds of similar size.
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Accurate boiling point determination is essential for purification via distillation and for defining

reaction conditions at elevated temperatures.

Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[5][6] Commercial sources describe 2-vinylbenzaldehyde as a liquid at standard

temperature and pressure, and a specific melting point is often not reported.[1] This indicates

that its melting point is below ambient temperature (typically considered 20-25 °C).

For compounds with low melting points, determination requires a cooling bath apparatus.

However, the fundamental principles of melting point determination remain critical for assessing

purity. Pure crystalline compounds exhibit a sharp melting range (typically 0.5-1.0 °C), whereas

impurities will depress the melting point and broaden the range.[7]

Experimental Determination Protocols
The following sections detail standardized, micro-scale laboratory procedures for the accurate

determination of boiling and melting points. These methods are selected for their reliability and

efficiency with small sample quantities.

Protocol: Boiling Point Determination via the Capillary
Method
This method is ideal for determining the boiling point of small liquid volumes. The principle

relies on identifying the temperature at which the liquid's vapor pressure equals the

atmospheric pressure, observed when the liquid is drawn into an inverted capillary tube upon

cooling.[4]

Methodology:

Apparatus Assembly:

Secure a thermometer to a stand using a clamp.

Attach a small fusion tube containing 0.5-1 mL of 2-vinylbenzaldehyde to the

thermometer with a rubber band or wire, ensuring the sample is level with the
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thermometer bulb. .

Capillary Insertion:

Take a capillary tube (sealed at one end) and place it into the fusion tube with the open

end submerged in the liquid.[8][9] .

Heating:

Immerse the assembly in a heating bath (e.g., a Thiele tube with mineral oil or a metal

heating block) to ensure slow, uniform heating.[8]

Heat the apparatus gently. As the temperature rises, air trapped in the capillary will expand

and exit as a slow stream of bubbles. .

Observation and Measurement:

Continue to heat until the bubbling becomes a rapid, continuous stream, indicating the

liquid is at or slightly above its boiling point.

Remove the heat source and allow the apparatus to cool slowly.

The bubbling will cease, and the liquid will be drawn into the capillary tube once the vapor

pressure inside the capillary equals the external atmospheric pressure.[4]

The temperature recorded at the exact moment the liquid enters the capillary is the boiling

point of the sample. .

Validation:

For highest accuracy, repeat the determination at a slower heating rate (approx. 2 °C/min)

near the previously observed boiling point.

Diagram: Boiling Point Determination Workflow
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Sample Preparation

Apparatus Assembly

Measurement

Add 0.5-1 mL of
2-vinylbenzaldehyde

to fusion tube

Place sealed-end
capillary tube (inverted)

into the liquid

Attach fusion tube
to thermometer,

aligning with bulb

Immerse assembly
in heating block
or Thiele tube

Heat gently until a
rapid stream of bubbles
emerges from capillary

Remove heat source
and allow to cool slowly

Observe sample

Record temperature (T_bp)
when liquid is drawn

into the capillary
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Sample Preparation

Measurement

Crush solid sample
to a fine powder

Pack 1-2 mm of sample
into a sealed-end

capillary tube

Place capillary in
melting point apparatus

Heat rapidly to find
approximate melting range

Cool apparatus,
insert new sample

Heat rapidly to 20°C
below approx. range

Reduce heating rate
to 1-2°C per minute

Record T₁ (first liquid)
and T₂ (all liquid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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